Cas no 227278-83-3 (5-Benzothiazolesulfonyl chloride)

5-Benzothiazolesulfonyl chloride is a versatile sulfonylation reagent widely used in organic synthesis and pharmaceutical chemistry. Its reactive sulfonyl chloride group enables efficient introduction of the benzothiazole moiety into target molecules, facilitating the preparation of sulfonamides, sulfonate esters, and other derivatives. This compound is particularly valuable in the development of heterocyclic compounds, agrochemicals, and bioactive molecules due to its stability and selectivity. It offers high reactivity under mild conditions, making it suitable for complex functionalization reactions. The benzothiazole core contributes to enhanced electronic and steric properties in derived compounds, supporting applications in materials science and medicinal chemistry. Proper handling under inert conditions is recommended due to its moisture sensitivity.

5-Benzothiazolesulfonyl chloride structure

227278-83-3 structure

Product Name:5-Benzothiazolesulfonyl chloride

CAS No:227278-83-3

MF:C₇H₄ClNO₂S₂

MW:233.695158004761

MDL:MFCD20233448

CID:2107599

PubChem ID:54593613

Update Time:2025-10-29

5-Benzothiazolesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-Benzothiazolesulfonyl chloride
- F18281
- 227278-83-3
- 5-Benzothiazolesulfonylchloride
- MFCD20233448
- AKOS016370517
- CS-0217576
- Benzo[d]thiazole-5-sulfonyl chloride
- 1,3-benzothiazole-5-sulfonyl chloride
- DB-332873
- EN300-78162
- SCHEMBL3153231
- Benzo[d]thiazole-5-sulfonylchloride
- GS3116
- 848-156-6
- MDL： MFCD20233448
- Inchi： 1S/C7H4ClNO2S2/c8-13(10,11)5-1-2-7-6(3-5)9-4-12-7/h1-4H
- InChI Key： LDHVFSWXNMEGPU-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC2=C(C=1)N=CS2)(=O)=O

Computed Properties

Exact Mass: 232.9371984g/mol
Monoisotopic Mass: 232.9371984g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 83.6Å²

5-Benzothiazolesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM294568-1g	Benzo[d]thiazole-5-sulfonyl chloride	227278-83-3	95%	1g	$1552	2021-06-17
abcr	AB495073-250 mg	5-Benzothiazolesulfonyl chloride, 95%; .	227278-83-3	95%	250MG	€796.00	2022-03-01
Chemenu	CM294568-1g	Benzo[d]thiazole-5-sulfonyl chloride	227278-83-3	95%	1g	$792	2024-07-28
Apollo Scientific	OR305622-250mg	1,3-Benzothiazole-5-sulfonyl chloride	227278-83-3	95%	250mg	£475.00	2025-02-20
Alichem	A059003083-100mg	Benzo[d]thiazole-5-sulfonyl chloride	227278-83-3	95%	100mg	$427.45	2023-09-02
Alichem	A059003083-250mg	Benzo[d]thiazole-5-sulfonyl chloride	227278-83-3	95%	250mg	$710.48	2023-09-02
Alichem	A059003083-1g	Benzo[d]thiazole-5-sulfonyl chloride	227278-83-3	95%	1g	$1759.60	2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1288246-100mg	1,3-Benzothiazole-5-sulfonyl chloride	227278-83-3	95%	100mg	￥2352	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1288246-250mg	1,3-Benzothiazole-5-sulfonyl chloride	227278-83-3	95%	250mg	￥3352	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1288246-1g	1,3-Benzothiazole-5-sulfonyl chloride	227278-83-3	95%	1g	￥5856	2023-04-14